Cas no 2227690-07-3 (rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
- 2227690-07-3
- EN300-1988704
-
- Inchi: 1S/C13H13ClO4/c1-13(2)9(10(13)12(15)16)6-3-7(14)11-8(4-6)17-5-18-11/h3-4,9-10H,5H2,1-2H3,(H,15,16)/t9-,10+/m1/s1
- InChI Key: VRAONENRLXKICC-ZJUUUORDSA-N
- SMILES: ClC1=C2C(=CC(=C1)[C@@H]1[C@@H](C(=O)O)C1(C)C)OCO2
Computed Properties
- Exact Mass: 268.0502366g/mol
- Monoisotopic Mass: 268.0502366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.8Ų
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1988704-0.05g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 0.05g |
$1032.0 | 2023-09-16 | ||
| Enamine | EN300-1988704-0.1g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 0.1g |
$1081.0 | 2023-09-16 | ||
| Enamine | EN300-1988704-0.25g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 0.25g |
$1131.0 | 2023-09-16 | ||
| Enamine | EN300-1988704-0.5g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 0.5g |
$1180.0 | 2023-09-16 | ||
| Enamine | EN300-1988704-1.0g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 1g |
$1229.0 | 2023-06-03 | ||
| Enamine | EN300-1988704-2.5g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 2.5g |
$2408.0 | 2023-09-16 | ||
| Enamine | EN300-1988704-5.0g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 5g |
$3562.0 | 2023-06-03 | ||
| Enamine | EN300-1988704-10.0g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 10g |
$5283.0 | 2023-06-03 | ||
| Enamine | EN300-1988704-1g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 1g |
$1229.0 | 2023-09-16 | ||
| Enamine | EN300-1988704-5g |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227690-07-3 | 5g |
$3562.0 | 2023-09-16 |
rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
Rac-(1R,3R)-3-(7-Chloro-1,3-Dioxaindan-5-Yl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview
The compound rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2227690-07-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopropane ring fused with a carboxylic acid group and a substituted dioxaindane moiety. The presence of the chlorine atom at the 7-position of the dioxaindane ring adds to its unique chemical properties and reactivity.
The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and stereochemical manipulations to achieve the desired stereochemistry at the (1R,3R) configuration. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for synthesizing such chiral compounds, making them more accessible for research and industrial applications.
One of the most promising applications of rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid lies in its potential as a building block for drug discovery. The cyclopropane ring is known for its unique strain energy and reactivity, which can be harnessed to design bioactive molecules with novel therapeutic properties. Additionally, the dioxaindane moiety provides a rigid framework that can enhance the molecule's stability and bioavailability.
Recent studies have explored the use of this compound in medicinal chemistry, particularly in the development of inhibitors for various enzyme targets. For instance, researchers have investigated its ability to modulate kinase activity, which is crucial in treating conditions such as cancer and inflammatory diseases. The chlorine substituent at the 7-position plays a critical role in optimizing the molecule's pharmacokinetic properties and enhancing its binding affinity to target proteins.
Beyond its pharmaceutical applications, rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has also been studied for its potential in materials science. Its rigid structure and unique electronic properties make it a candidate for designing advanced materials with tailored mechanical and optical characteristics. For example, it has been proposed as a component in self-healing polymers due to its ability to undergo reversible covalent bond formations under specific conditions.
The development of efficient analytical techniques has significantly improved our ability to characterize this compound and monitor its behavior during chemical transformations. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm the molecular structure and purity of this compound. These tools are essential for ensuring the reliability of experimental results and facilitating further research into its properties.
In conclusion, rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2227690-07-3) represents a fascinating example of modern organic chemistry's capabilities in designing complex molecules with diverse applications. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.
2227690-07-3 (rac-(1R,3R)-3-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)